Cas no 1249452-34-3 (5,6-Dimethyl-2-(thiophen-2-yl)pyrimidin-4-amine)

• Product Name: 5,6-Dimethyl-2-(thiophen-2-yl)pyrimidin-4-amine
• CAS No: 1249452-34-3
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• CID: 5557996
• Update Time: 2025-06-12

5,6-Dimethyl-2-(thiophen-2-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 5,6-dimethyl-2-(2-thienyl)-
• 5,6-Dimethyl-2-(thiophen-2-yl)pyrimidin-4-amine

• Inchi： 1S/C10H11N3S/c1-6-7(2)12-10(13-9(6)11)8-4-3-5-14-8/h3-5H,1-2H3,(H2,11,12,13)
• InChI Key： JWIJXUUBNKMCTE-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)=NC(C)=C(C)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 5,6-Dimethyl-2-(thiophen-2-yl)pyrimidin-4-amine

Comprehensive Overview of 5,6-Dimethyl-2-(thiophen-2-yl)pyrimidin-4-amine (CAS No. 1249452-34-3)

5,6-Dimethyl-2-(thiophen-2-yl)pyrimidin-4-amine, with the CAS number 1249452-34-3, is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a thiophene moiety and dimethyl substitutions enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to optimize properties like solubility, stability, and binding affinity.

In recent years, the demand for pyrimidine derivatives has surged due to their role in developing kinase inhibitors and antimicrobial agents. A common question among scientists is: "How does the thiophene ring influence the electronic properties of 5,6-Dimethyl-2-(thiophen-2-yl)pyrimidin-4-amine?" Computational studies suggest that the thiophene group contributes to π-electron delocalization, improving intermolecular interactions. This feature is critical for designing compounds with enhanced bioavailability and target selectivity, aligning with trends in personalized medicine.

The synthesis of CAS 1249452-34-3 typically involves multi-step reactions, including cyclocondensation and cross-coupling methodologies. A frequently searched query is: "What are the optimal conditions for scaling up 5,6-Dimethyl-2-(thiophen-2-yl)pyrimidin-4-amine production?" Industry protocols often emphasize catalyst selection (e.g., palladium-based systems) and solvent optimization to minimize byproducts. Green chemistry principles are increasingly applied, reflecting the shift toward sustainable synthesis in pharmaceutical manufacturing.

From a commercial perspective, 1249452-34-3 is cataloged by suppliers as a building block for high-value intermediates. Its applications extend to OLED materials, where its conjugated system aids in electron transport. Users exploring structure-activity relationships (SAR) often inquire about analogs with improved photophysical properties. Recent patents highlight derivatives of this compound for use in optoelectronic devices, a hotspot in materials science.

Quality control of 5,6-Dimethyl-2-(thiophen-2-yl)pyrimidin-4-amine relies on advanced analytical techniques like HPLC and NMR spectroscopy. Regulatory guidelines require stringent purity standards (>98%), especially for preclinical studies. Discussions in online forums frequently address challenges in chromatographic separation of polar impurities, underscoring the need for robust purification strategies.

In summary, CAS 1249452-34-3 exemplifies the intersection of medicinal chemistry and advanced materials. Its adaptability to modular synthesis and relevance to drug discovery pipelines ensure sustained interest. Future research may explore its catalytic applications or hybrid frameworks for multifunctional materials, answering emerging questions in molecular design.